Cas no 1480654-78-1 (3-(cyclohexyloxy)-2,2-dimethylpropane-1-sulfonyl chloride)

• Product Name: 3-(cyclohexyloxy)-2,2-dimethylpropane-1-sulfonyl chloride
• CAS No: 1480654-78-1
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 5180416
• PubChem ID: 64999759
• Update Time: 2025-05-20

3-(cyclohexyloxy)-2,2-dimethylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-(cyclohexyloxy)-2,2-dimethyl-
• 3-(Cyclohexyloxy)-2,2-dimethylpropane-1-sulfonyl chloride
• 3-(cyclohexyloxy)-2,2-dimethylpropane-1-sulfonyl chloride

• Inchi： 1S/C11H21ClO3S/c1-11(2,9-16(12,13)14)8-15-10-6-4-3-5-7-10/h10H,3-9H2,1-2H3
• InChI Key： XLQOUNLIHONQIR-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(C)(C)COC1CCCCC1

Additional information on 3-(cyclohexyloxy)-2,2-dimethylpropane-1-sulfonyl chloride

Comprehensive Overview of 3-(Cyclohexyloxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 1480654-78-1)

3-(Cyclohexyloxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 1480654-78-1) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound features a unique cyclohexyl ether moiety combined with a sulfonyl chloride functional group, making it a versatile intermediate for constructing complex molecules. Its molecular structure, characterized by the 2,2-dimethylpropane backbone, enhances stability and reactivity in various chemical transformations.

In recent years, the demand for high-purity sulfonyl chlorides has surged due to their critical role in drug discovery and material science. Researchers frequently search for "sulfonyl chloride applications" or "CAS 1480654-78-1 suppliers," reflecting its industrial relevance. The compound's cyclohexyloxy group contributes to improved solubility in non-polar solvents, a feature often highlighted in queries like "solubility of 3-(cyclohexyloxy) sulfonyl chloride."

From a synthetic perspective, 3-(cyclohexyloxy)-2,2-dimethylpropane-1-sulfonyl chloride is pivotal for amide bond formation and sulfonamide synthesis, key reactions in peptide chemistry. Its compatibility with green chemistry principles aligns with trending topics such as "sustainable chemical reagents." Analytical techniques like HPLC and NMR are essential for verifying its purity, addressing common questions like "how to analyze sulfonyl chloride purity."

The compound's stability under anhydrous conditions makes it suitable for storage-sensitive applications, a concern often raised in "handling sulfonyl chlorides safely" discussions. Additionally, its role in bioconjugation strategies has gained attention in proteomics research, linking it to popular searches like "crosslinking reagents for proteins."

Innovations in catalytic processes have further expanded the utility of CAS 1480654-78-1, particularly in asymmetric synthesis. This aligns with the growing interest in "chiral sulfonylating agents" among synthetic chemists. Regulatory compliance, such as REACH certification, is another frequent query, emphasizing the need for documentation transparency in chemical procurement.

In summary, 3-(cyclohexyloxy)-2,2-dimethylpropane-1-sulfonyl chloride represents a critical building block in modern chemistry, bridging fundamental research and industrial applications. Its multifaceted reactivity and alignment with trending scientific themes ensure its continued prominence in academic and commercial spheres.